Cas no 2097968-68-6 (4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine)

4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a butenyl group at the 4-position, a methyl group at the 2-position, and a piperazine moiety at the 6-position. This structure imparts versatility in medicinal chemistry and pharmaceutical research, particularly as a potential intermediate for bioactive molecules. The presence of the piperazine ring enhances binding affinity to biological targets, while the butenyl side chain offers opportunities for further functionalization. Its well-defined synthetic route and stability under standard conditions make it suitable for exploratory studies in drug discovery, particularly in the development of kinase inhibitors or receptor modulators.
4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine structure
2097968-68-6 structure
Product Name:4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
CAS No:2097968-68-6
MF:C13H20N4
MW:232.324702262878
CID:5056453
Update Time:2025-10-29

4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
    • 4-but-3-enyl-2-methyl-6-piperazin-1-ylpyrimidine
    • 4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
    • Inchi: 1S/C13H20N4/c1-3-4-5-12-10-13(16-11(2)15-12)17-8-6-14-7-9-17/h3,10,14H,1,4-9H2,2H3
    • InChI Key: FAKGWCCYNCUJPA-UHFFFAOYSA-N
    • SMILES: N1(C2C=C(CCC=C)N=C(C)N=2)CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 238
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41

4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B244076-100mg
4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
2097968-68-6
100mg
$ 95.00 2022-06-07
TRC
B244076-500mg
4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
2097968-68-6
500mg
$ 365.00 2022-06-07
TRC
B244076-1g
4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
2097968-68-6
1g
$ 570.00 2022-06-07
Life Chemicals
F1967-4251-0.25g
4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
2097968-68-6 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F1967-4251-0.5g
4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
2097968-68-6 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F1967-4251-1g
4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
2097968-68-6 95%+
1g
$580.0 2023-09-06
Life Chemicals
F1967-4251-2.5g
4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
2097968-68-6 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F1967-4251-5g
4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
2097968-68-6 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F1967-4251-10g
4-(but-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine
2097968-68-6 95%+
10g
$2675.0 2023-09-06

4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine Related Literature

Additional information on 4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine

4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine: A Comprehensive Overview

The compound 4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine, identified by the CAS number 2097968-68-6, is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidines, which are six-membered heterocyclic aromatic compounds containing two nitrogen atoms at positions 1 and 3. The presence of a piperazine group at position 6 and a butenyl group at position 4, along with a methyl group at position 2, confers unique chemical and biological properties to this molecule.

Pyrimidines are well-known for their role as building blocks in nucleic acids, such as thymine, cytosine, and uracil. However, synthetic pyrimidine derivatives have also found extensive applications in drug discovery, particularly as kinase inhibitors and antitumor agents. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is commonly used in medicinal chemistry due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. In this compound, the piperazine group is attached to the pyrimidine ring via a methylene bridge, enhancing its potential for interactions with biological targets.

The butenyl group at position 4 introduces an element of unsaturation into the molecule, which can influence its electronic properties and reactivity. This substituent may also play a role in modulating the compound's pharmacokinetic profile, such as absorption, distribution, metabolism, and excretion (ADME). The methyl group at position 2 adds further steric bulk to the molecule, potentially affecting its conformational flexibility and binding affinity to target proteins.

Recent studies have highlighted the importance of pyrimidine derivatives in targeting various disease states. For instance, researchers have explored the use of pyrimidine-based compounds as inhibitors of protein kinases, which are key players in cell signaling pathways involved in cancer progression. The incorporation of a piperazine group into such compounds has been shown to enhance their binding affinity to kinase domains by providing additional hydrogen bonding opportunities.

In addition to its potential therapeutic applications, this compound may also find utility in materials science. Pyrimidine derivatives have been investigated for their ability to form self-assembled monolayers or serve as precursors for advanced materials with specific electronic or optical properties. The presence of conjugated double bonds in the butenyl group could contribute to such applications by facilitating π–π interactions or enhancing electronic conductivity.

The synthesis of 4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine likely involves a combination of nucleophilic aromatic substitution and coupling reactions. The construction of the pyrimidine ring may proceed via cyclization of an appropriate diamine derivative under acidic or basic conditions. Subsequent functionalization steps would introduce the piperazine and butenyl groups at their respective positions on the ring.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy would provide detailed information about the molecular structure and stereochemistry. Infrared (IR) spectroscopy could confirm the presence of key functional groups such as amine bonds or double bonds within the butenyl group. Mass spectrometry would be useful for determining the molecular weight and confirming the identity of the compound.

In terms of stability and reactivity, this compound is expected to exhibit moderate chemical stability under normal conditions due to the aromaticity of the pyrimidine ring. However, exposure to strong oxidizing agents or extreme pH conditions may lead to degradation or rearrangement reactions. The piperazine group could act as a nucleophilic site under certain reaction conditions, making it susceptible to alkylation or acylation reactions.

The biological activity of this compound has not yet been extensively studied; however, its structural features suggest that it could exhibit interesting pharmacological properties. Preclinical studies would be required to evaluate its toxicity profile, bioavailability, and efficacy in relevant disease models. Potential areas of investigation include anti-inflammatory activity, antiviral effects, or modulation of ion channels.

In conclusion, 4-(But-3-en-1-yl)-2-methyl-6-(piperazin-1-yl)pyrimidine represents a promising candidate for further exploration in both academic research and industrial applications. Its unique combination of structural motifs offers opportunities for advancing our understanding of pyrimidine chemistry while paving the way for innovative solutions in drug development and materials science.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd